Cas no 1805404-63-0 (4,5-Bis(trifluoromethyl)-2-ethylbenzyl chloride)
4,5-Bis(trifluoromethyl)-2-ethylbenzyl chloride is a fluorinated aromatic compound featuring a reactive benzyl chloride group and two trifluoromethyl substituents. Its structure lends itself to high electrophilicity, making it a valuable intermediate in organic synthesis, particularly for introducing fluorinated aromatic moieties. The trifluoromethyl groups enhance lipophilicity and metabolic stability, which is advantageous in pharmaceutical and agrochemical applications. The ethyl substitution provides steric influence, potentially improving selectivity in coupling reactions. This compound is suitable for nucleophilic substitutions, cross-coupling reactions, and as a precursor for further functionalization. Its stability under standard handling conditions ensures reliable performance in synthetic workflows.
1805404-63-0 structure
Product Name:4,5-Bis(trifluoromethyl)-2-ethylbenzyl chloride
CAS No:1805404-63-0
MF:C11H9ClF6
MW:290.632583379745
CID:5009738
Update Time:2025-06-07
4,5-Bis(trifluoromethyl)-2-ethylbenzyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Bis(trifluoromethyl)-2-ethylbenzyl chloride
-
- Inchi： 1S/C11H9ClF6/c1-2-6-3-8(10(13,14)15)9(11(16,17)18)4-7(6)5-12/h3-4H,2,5H2,1H3
- InChI Key： MOBGYWADBDAREU-UHFFFAOYSA-N
- SMILES： ClCC1C=C(C(F)(F)F)C(C(F)(F)F)=CC=1CC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 272
- XLogP3: 4.9
- Topological Polar Surface Area: 0
4,5-Bis(trifluoromethyl)-2-ethylbenzyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010002917-1g |
4,5-Bis(trifluoromethyl)-2-ethylbenzyl chloride |
1805404-63-0 | 97% | 1g |
1,534.70 USD | 2021-07-06 |
4,5-Bis(trifluoromethyl)-2-ethylbenzyl chloride Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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